Cas no 144224-03-3 (1''',2''',3''',4'''-tetrahydro-3,5,7,3'',5'',7''-hexahydroxy-4'''-keto-3'-1''',4'-O-2'''-biflavanone)

1''',2''',3''',4'''-tetrahydro-3,5,7,3'',5'',7''-hexahydroxy-4'''-keto-3'-1''',4'-O-2'''-biflavanone structure
144224-03-3 structure
Product Name:1''',2''',3''',4'''-tetrahydro-3,5,7,3'',5'',7''-hexahydroxy-4'''-keto-3'-1''',4'-O-2'''-biflavanone
CAS No:144224-03-3
MF:C30H22O12
MW:574.488489627838
CID:2012245
Update Time:2025-04-21

1''',2''',3''',4'''-tetrahydro-3,5,7,3'',5'',7''-hexahydroxy-4'''-keto-3'-1''',4'-O-2'''-biflavanone Chemical and Physical Properties

Names and Identifiers

    • 1''',2''',3''',4'''-tetrahydro-3,5,7,3'',5'',7''-hexahydroxy-4'''-keto-3'-1''',4'-O-2'''-biflavanone
    • 8,9b-Bis(3,4-dihydro-3,5,7-trihydroxy-4-oxo-2H-1-benzopyran-2-yl)-4a,9b-dihydro-3(4H)dibenzofuranone
    • Inchi: 1S/C30H22O12/c31-12-3-4-30(29-27(39)25(37)23-17(35)7-14(33)9-20(23)42-29)15-5-11(1-2-18(15)40-21(30)10-12)28-26(38)24(36)22-16(34)6-13(32)8-19(22)41-28/h1-9,21,26-29,32-35,38-39H,10H2
    • InChI Key: HYVXHSSJVFRMAO-UHFFFAOYSA-N
    • SMILES: OC1C(=O)C2C(=CC(=CC=2O)O)OC1C1C=C2C(OC3C2(C2C(O)C(=O)C4C(=CC(=CC=4O)O)O2)C=CC(=O)C3)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 42
  • XLogP3: 0.351
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